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Compound of Interest

Compound Name: 9"-Methyl salvianolate B

Cat. No.: B10821686

For Researchers, Scientists, and Drug Development Professionals

Introduction

9"-Methyl salvianolate B (MSB) is a phenolic acid compound isolated from the roots of Salvia
miltiorrhiza (Danshen), a plant widely utilized in traditional Chinese medicine.[1][2][3]
Structurally, it is a methylated derivative of salvianolate B. MSB is of interest to the biomedical
research community for its potential therapeutic applications, including in the management of
cardiovascular and neurodegenerative disorders.[2] The purported neuroprotective effects of
MSB are thought to stem from its antioxidant and anti-inflammatory properties, though the
precise mechanisms remain largely under investigation.[2] This document aims to provide a
technical overview of the current state of research into the neuroprotective effects of 9"-Methyl
salvianolate B.

Current State of Research

Despite the interest in its therapeutic potential, detailed in-vitro and in-vivo studies specifically
investigating the neuroprotective effects of 9"-Methyl salvianolate B are limited in the public
domain. The available information primarily consists of general descriptions of the compound
and its origin.

Chemical and Physical Properties:
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Property Value

Chemical Formula C37H32016

Molecular Weight 732.65 g/mol

CAS Number 1167424-31-8

Source Roots of Salvia miltiorrhiza Bge.[1][4]

Soluble in DMSO, Pyridine, Methanol, Ethanol.

Solubility 4]

Putative Mechanisms of Neuroprotection

The neuroprotective activities of phenolic compounds are often attributed to their ability to
counteract oxidative stress and inflammation, two key pathological processes in many
neurodegenerative diseases. While specific studies on 9"-Methyl salvianolate B are scarce,
its chemical structure suggests potential for similar mechanisms. It is hypothesized that MSB
may interact with various cellular signaling pathways to modulate oxidative stress and
inflammatory responses at a molecular level.[2]

Experimental Data and Protocols

A thorough review of the scientific literature reveals a significant lack of specific quantitative
data and detailed experimental protocols concerning the neuroprotective effects of 9"'-Methyl
salvianolate B. While commercial suppliers list the compound for research purposes,
published studies detailing its efficacy in established in-vitro models (e.g., neuronal cell lines
subjected to oxidative stress or excitotoxicity) or in-vivo models (e.g., animal models of stroke,
Alzheimer's disease, or Parkinson's disease) are not readily available.

Consequently, it is not possible at this time to provide the requested in-depth technical guide
with structured tables of quantitative data, detailed experimental methodologies, or diagrams of
signaling pathways directly related to 9"-Methyl salvianolate B.

Future Directions

The current body of evidence highlights a clear gap in the understanding of the neuroprotective
potential of 9"-Methyl salvianolate B. To elucidate its therapeutic promise, future research
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should focus on:

« In-vitro characterization: Systematic evaluation of MSB's antioxidant capacity, anti-
inflammatory effects in microglia and astrocytes, and its ability to protect neurons from
various insults (e.g., glutamate excitotoxicity, amyloid-beta toxicity, oxidative stress).

* In-vivo studies: Assessment of MSB's efficacy in animal models of acute and chronic
neurological disorders to determine its impact on behavioral outcomes, neuropathological
markers, and relevant signaling pathways.

e Mechanism of action studies: Detailed investigation into the molecular targets and signaling
cascades modulated by MSB to understand its precise neuroprotective mechanisms.

Conclusion

9"-Methyl salvianolate B is a natural compound with theoretical potential for neuroprotection
based on its classification as a phenolic acid. However, there is a notable absence of specific
scientific studies to substantiate these claims with quantitative data and mechanistic insights.
The research community is encouraged to undertake rigorous investigations to explore the
therapeutic utility of this compound in the context of neurodegenerative diseases. For
researchers interested in the neuroprotective effects of compounds from Salvia miltiorrhiza, a
significant body of literature exists for the related and more extensively studied compound,
Salvianolic acid B.[5][6][7][8][Q][LO][11][12][13][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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